Cas no 2007027-18-9 (3-(2-propoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(2-propoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2007027-18-9
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• CID: 5939912
• PubChem ID: 165489679
• Update Time: 2025-05-23

3-(2-propoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-propoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 2007027-18-9
• EN300-1136682

• Inchi： 1S/C9H16O4S/c1-2-4-12-5-6-13-9-3-7-14(10,11)8-9/h3,7,9H,2,4-6,8H2,1H3
• InChI Key： RLQDGCWHPZCDFC-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCCOCCC)(=O)=O

Computed Properties

• Exact Mass: 220.07693016g/mol
• Monoisotopic Mass: 220.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61Ų

Additional information on 3-(2-propoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

3-(2-Propoxyethoxy)-2,3-Dihydro-1λ6-Thiophene-1,1-Dione: A Comprehensive Overview

The compound 3-(2-propoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione (CAS No. 2007027-18-9) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their versatile properties and wide-ranging applications in materials science and drug development.

Thiophene derivatives are known for their aromaticity and stability, making them ideal candidates for use in electronic materials, sensors, and organic semiconductors. The presence of the thiophene ring in this compound contributes to its electronic properties, which can be further modulated by substituents such as the 2-propoxyethoxy group. This group introduces additional functionality, enhancing the compound's solubility and reactivity in different chemical environments.

Recent studies have highlighted the importance of thiophene-based compounds in the development of advanced materials. For instance, researchers have explored the use of thiophene derivatives in creating efficient organic photovoltaic cells (OPVs). The thiophene ring serves as a building block for constructing conjugated systems that are essential for light absorption and charge transport in OPVs. The 3-(2-propoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione structure provides a platform for further functionalization to optimize these properties.

In addition to its electronic applications, this compound has shown promise in the field of pharmacology. The thiophene moiety is known to exhibit bioactivity, making it a valuable component in drug design. Recent research has focused on modifying thiophene derivatives to enhance their bioavailability and targeting capabilities. The 2-propoxyethoxy group in this compound may play a role in improving its pharmacokinetic properties, making it a potential candidate for drug delivery systems.

The synthesis of 3-(2-propoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione involves a series of well-established organic reactions. These include nucleophilic substitution and cyclization steps that yield the desired thiophene derivative. The reaction conditions are optimized to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic pathways to improve scalability and reduce production costs.

From an environmental perspective, the compound's stability and biodegradability are critical factors for its industrial application. Studies have shown that thiophene derivatives generally exhibit moderate biodegradability under aerobic conditions. However, further research is needed to assess the environmental impact of 3-(2-propoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione specifically.

In conclusion, 3-(2-propoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione (CAS No. 2007027-18-9) is a versatile compound with significant potential in multiple fields. Its unique structure combines the advantages of thiophene derivatives with functional groups that enhance its chemical reactivity and biological activity. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.